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Compound of Interest

Compound Name: Dichloralphenazone

Cat. No.: B1670458

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides crucial safety protocols and logistical plans
for the use of Dichloralphenazone in a laboratory setting.

Chemical and Physical Properties

Property Value Source
Molecular Formula C15H18CI6N205 [1112]
Molecular Weight 519.0 g/mol [1][2]
Appearance White, microcrystalline powder  [3]
Solubility Soluble in DMSO [3]

Hazard ldentification and GHS Classification

Dichloralphenazone is classified with the following hazards:
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Hazard Class Category Hazard Statement Pictogram

H302: Harmful if

Acute Toxicity, Oral 4

swallowed
Skin 5 H315: Causes skin
Corrosion/Irritation irritation
Serious Eye ) H319: Causes serious
Damage/Eye Irritation eye irritation

Source: PubChem

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is critical to mitigate the risks
associated with handling Dichloralphenazone.
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PPE Type Specifications and Recommendations
Nitrile, neoprene, or Viton™ gloves are
recommended for handling chlorinated solvents.
[4][5][6] Always use disposable nitrile gloves for

Gloves

incidental contact and check for any rips or
punctures before use.[5] Never wash or reuse

disposable gloves.[5]

Eye Protection

Safety glasses with side shields or chemical
safety goggles are mandatory to prevent eye

contact.[7]

Lab Coat

A standard laboratory coat should be worn to

protect against skin contact.

Respiratory Protection

Work in a well-ventilated area, preferably within
a chemical fume hood, to minimize inhalation of
the powder. If significant dust is generated and
engineering controls are insufficient, a NIOSH-
approved respirator with an appropriate
particulate filter should be used.[8][9][10]

Operational Plan for Handling Dichloralphenazone

A systematic approach to handling Dichloralphenazone from receipt to disposal is essential

for laboratory safety.
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Operational Workflow for Dichloralphenazone Handling
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Caption: A step-by-step workflow for the safe handling of Dichloralphenazone in a laboratory
setting.

Experimental Protocols
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. Receiving and Unpacking:
Visually inspect the package for any signs of damage upon receipt.

Wear appropriate PPE (lab coat, gloves, and eye protection) before opening the package in
a well-ventilated area.

Confirm the contents match the order and that the container is properly labeled and sealed.
. Storage:

Store Dichloralphenazone in a cool, dry, and dark place.[3]

Keep the container tightly closed.

Store away from incompatible materials. While specific incompatibility data for
Dichloralphenazone is limited, as a general precaution for chlorinated compounds, avoid
strong oxidizing agents and strong bases.

. Preparation for Use:
Before handling, review the Safety Data Sheet (if available) and this guide.

Conduct all weighing and solution preparation inside a certified chemical fume hood to
prevent inhalation of the powder.

Use dedicated spatulas and weighing boats.
. Handling and Experimentation:
Always wear the recommended PPE.
Avoid creating dust.
In case of accidental contact, follow the first aid procedures outlined below.

. Decontamination:
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» Clean all contaminated surfaces and equipment with an appropriate solvent (e.g., ethanol)
followed by soap and water.

» Dispose of all cleaning materials as hazardous waste.

Emergency and Disposal Plans

Preparedness for emergencies and a clear disposal pathway are critical components of
laboratory safety.

First Aid Measures

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids.[8][11] Remove contact
lenses if present and easy to do.[12] Seek

immediate medical attention.[8][11]

Immediately remove contaminated clothing.

) Wash affected skin with soap and plenty of
Skin Contact ] ]

water for at least 15 minutes. Seek medical

attention if irritation persists.

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ) . . .
mouth with water. Seek immediate medical

attention.

Spill Response

In the event of a spill, follow these steps:
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Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Restrict
access to the spill site.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

PPE: Wear appropriate PPE, including a respirator if there is a risk of inhaling dust.
Containment and Cleanup:

o For small powder spills, gently cover with a damp paper towel to avoid raising dust.
o Carefully scoop the material into a labeled, sealed container for hazardous waste.
o Clean the spill area with a detergent solution and water.

Decontamination: Decontaminate all equipment used for cleanup.

Waste Disposal: Dispose of all contaminated materials as hazardous waste.
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Emergency Response for Dichloralphenazone Exposure

Exposure Occurs

Assess Exposure Route

Seek Immediate Medical Attention
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Caption: A logical diagram outlining the immediate steps to take in case of an emergency
exposure to Dichloralphenazone.

Disposal Plan

o Waste Characterization: Dichloralphenazone is a chlorinated organic compound and should
be treated as hazardous chemical waste.

o Containerization: Collect waste Dichloralphenazone and any contaminated materials in a
clearly labeled, sealed, and compatible hazardous waste container.
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» Disposal Method: The primary recommended disposal method for chlorinated organic

compounds is high-temperature incineration by a licensed hazardous waste disposal facility.

[13] This method ensures the complete destruction of the compound. Do not dispose of

Dichloralphenazone down the drain or in regular trash.

e Regulatory Compliance: All waste disposal must be conducted in accordance with local,

state, and federal regulations.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-dichloralphenazone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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